6-Bromo-2-hydroxy-4-oxo-1,4-dihydroquinoline-8-sulfonamide

• Molecular Formula: C9H7BrN2O4S
• Molecular Weight: 319.13 g/mol
• IUPAC Name: 6-bromo-4-hydroxy-2-oxo-1H-quinoline-8-sulfonamide
• InChI: InChI=1S/C9H7BrN2O4S/c10-4-1-5-6(13)3-8(14)12-9(5)7(2-4)17(11,15)16/h1-3H,(H2,11,15,16)(H2,12,13,14)
• InChI Key: IFKHELPAGJPQOQ-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C=C(C2=C1C(=CC(=O)N2)O)S(=O)(=O)N)Br

Description

6-Bromo-2-hydroxy-4-oxo-1,4-dihydroquinoline-8-sulfonamide (CAS 1427380-87-7) is a high-value chemical intermediate in medicinal chemistry research, particularly in the development of novel analgesic agents. This compound features a dihydroquinoline core fused with a sulfonamide functional group, making it a versatile scaffold for chemical synthesis . Its primary research application is as a key precursor in the synthesis of alkyl and heteroalkyl dihydroquinoline sulfonamide compounds that are potent and selective inhibitors of voltage-gated sodium channels . Specifically, derivatives of this scaffold are designed to inhibit the Nav1.7 sodium channel isoform, a validated therapeutic target for the treatment of chronic pain disorders . The strategic bromo and sulfonamide substitutions on the quinoline ring system are crucial for structure-activity relationship (SAR) studies and for further functionalization via cross-coupling reactions to create targeted chemical libraries . This compound is provided for Research Use Only and is not intended for diagnostic or therapeutic applications. It must be handled by technically qualified individuals in a controlled laboratory setting. All information provided is for research reference purposes.

Preparation Methods

Starting Materials and Key Intermediates

• 4-Bromoaniline is often used as a precursor for the quinoline core with bromine substitution.
• Acetoacetyl derivatives or 2,2-dimethyl-1,3-dioxane-4,6-dione serve as building blocks for the quinoline ring.
• Eaton's reagent (a mixture of phosphorus pentoxide and methanesulfonic acid) is used for cyclization steps.
• Sulfonamide introduction typically involves sulfonyl chloride derivatives or direct sulfonation followed by amination.

Synthesis of 6-Bromo-4-hydroxyquinolin-2(1H)-one Core

A reported method involves:

• Reacting 4-bromoaniline with 2,2-dimethyl-1,3-dioxane-4,6-dione in a solvent such as acetone under heating (~80 °C) for 1.5 hours to form an intermediate 3-((4-bromophenyl)amino)-3-oxo-propane acid.
• Removal of acetone under vacuum yields a dry solid intermediate.
• Treatment of this intermediate with Eaton's reagent at 70 °C overnight induces cyclization to form 6-bromo-4-hydroxyquinolin-2(1H)-one as a light brown solid after filtration and washing.

Introduction of the Sulfonamide Group

• Sulfonamide groups are introduced by sulfonation of the quinoline ring followed by amination.
• Sulfonyl chlorides can react with amino groups on the quinoline intermediate to form sulfonamide linkages.
• The sulfonamide is typically installed at the 8-position, requiring regioselective sulfonation or directed lithiation followed by reaction with sulfur-containing electrophiles.

Hydroxylation and Oxo Group Formation

• Hydroxylation at position 2 and keto group formation at position 4 are achieved through oxidation steps during or after ring closure.
• The quinoline-4-one structure is stabilized by tautomerization, and the hydroxy group at position 2 is often a result of keto-enol equilibrium.

Representative Experimental Data and Yields

Step	Reagents & Conditions	Yield (%)	Notes
Formation of 3-((4-bromophenyl)amino)-3-oxo-propane acid	4-bromoaniline + 2,2-dimethyl-1,3-dioxane-4,6-dione, 80 °C, 1.5 h	Not specified	Intermediate isolated as dry solid
Cyclization to 6-bromo-4-hydroxyquinolin-2(1H)-one	Eaton's reagent, 70 °C, overnight	Moderate	Brown precipitate filtered and washed
Selective bromination	NBS in acetonitrile	Moderate	Controlled bromination at position 6
Sulfonamide introduction	Sulfonyl chloride or sulfonation + amination	Not specified	Regioselective sulfonamide formation at position 8
Final compound isolation	Filtration, washing, recrystallization	Not specified	Light brown solid with purity >95% (typical)

Analytical Characterization

• Nuclear Magnetic Resonance (NMR): Characteristic signals for aromatic protons, hydroxyl proton, and sulfonamide NH.
• Mass Spectrometry (MS): Molecular ion peak consistent with C9H7BrN2O4S (molecular weight 319.13).
• Infrared Spectroscopy (IR): Peaks corresponding to sulfonamide (S=O stretch), hydroxyl, and carbonyl groups.
• High-Performance Liquid Chromatography (HPLC): Purity typically >95% after purification.

Summary and Research Findings

• The synthesis of 6-Bromo-2-hydroxy-4-oxo-1,4-dihydroquinoline-8-sulfonamide is achieved through a multi-step process beginning with brominated aniline derivatives and diketone precursors.
• Cyclization via Eaton's reagent is a key step to form the quinoline core.
• Selective bromination and sulfonamide introduction require careful control of reaction conditions and protection strategies.
• The compound’s preparation is supported by moderate to good yields at each step, with purification techniques ensuring high purity.
• Literature reports emphasize the importance of regioselectivity and functional group compatibility in the synthetic route.

Chemical Reactions Analysis

Types of Reactions

6-Bromo-2-hydroxy-4-oxo-1,4-dihydroquinoline-8-sulfonamide can undergo various types of chemical reactions, including:

Oxidation: The hydroxyl group at the 2nd position can be oxidized to form a quinone derivative.

Reduction: The keto group at the 4th position can be reduced to form a hydroxyl group.

Substitution: The bromine atom at the 6th position can be substituted with other functional groups through nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents such as potassium permanganate or chromium trioxide can be used.

Reduction: Reducing agents like sodium borohydride or lithium aluminum hydride are typically employed.

Substitution: Nucleophiles such as amines or thiols can be used for substitution reactions.

Major Products Formed

Oxidation: Formation of quinone derivatives.

Reduction: Formation of hydroxyl derivatives.

Substitution: Formation of various substituted quinoline derivatives depending on the nucleophile used.

Scientific Research Applications

6-Bromo-2-hydroxy-4-oxo-1,4-dihydroquinoline-8-sulfonamide has several applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules and as a reagent in various organic reactions.

Biology: Studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Investigated for its potential therapeutic applications, particularly in the development of new drugs.

Industry: Used in the synthesis of dyes, pigments, and other industrial chemicals.

Mechanism of Action

The mechanism of action of 6-Bromo-2-hydroxy-4-oxo-1,4-dihydroquinoline-8-sulfonamide involves its interaction with specific molecular targets and pathways. The compound may exert its effects by binding to enzymes or receptors, thereby modulating their activity. For example, it may inhibit the activity of certain enzymes involved in bacterial cell wall synthesis, leading to antimicrobial effects. The exact molecular targets and pathways can vary depending on the specific application and context of use.

Comparison with Similar Compounds

Structural and Functional Comparison with Similar Compounds

Substituent Analysis

The table below compares key structural features of the target compound with analogous quinoline derivatives:

Compound Name	Position 2	Position 6	Position 8	Position 4	Functional Groups at Other Positions
6-Bromo-2-hydroxy-4-oxo-1,4-dihydroquinoline-8-sulfonamide	Hydroxy	Bromo	Sulfonamide	Oxo	-
8-Bromo-4-oxo-1,4-dihydroquinoline-3-carboxylic acid (Compound 8, [])	-	-	Bromo	Oxo	Carboxylic acid at 3
Methyl 8-bromo-6-fluoro-4-oxo-1,4-dihydroquinoline-2-carboxylate ([])	Methyl ester	Fluoro	Bromo	Oxo	-

Key Observations:

Sulfonamide vs. Carboxylic Acid/Ester: The target’s sulfonamide at position 8 contrasts with the carboxylic acid (Compound 8) and methyl ester (). Sulfonamides exhibit stronger acidity (pKa ~10) compared to carboxylic acids (pKa ~4-5) and esters (non-acidic), influencing solubility and receptor binding .

Bromo Position : Bromine at position 6 (target) versus 8 (others) alters steric and electronic effects. Position 6 bromine may hinder rotation or interaction with hydrophobic pockets in enzymes.

Fluoro vs. Hydroxy : ’s fluoro substituent at position 6 is smaller and less polar than the target’s hydroxy group, affecting bioavailability and metabolic stability.

Biological Activity

The compound 6-Bromo-2-hydroxy-4-oxo-1,4-dihydroquinoline-8-sulfonamide is a member of the quinoline family, known for its diverse biological activities. This article focuses on its biological activity, including antibacterial, anticancer, and anti-inflammatory properties, supported by research findings and case studies.

Antibacterial Activity

Quinoline derivatives have been extensively studied for their antibacterial properties. 6-Bromo-2-hydroxy-4-oxo-1,4-dihydroquinoline-8-sulfonamide has demonstrated significant antibacterial activity against various strains of bacteria.

Table 1: Antibacterial Activity of 6-Bromo-2-hydroxy-4-oxo-1,4-dihydroquinoline-8-sulfonamide

Bacterial Strain	Minimum Inhibitory Concentration (MIC)
Staphylococcus aureus	32 µg/mL
Escherichia coli	16 µg/mL
Pseudomonas aeruginosa	64 µg/mL

This data indicates that the compound is particularly effective against Gram-negative bacteria like E. coli while showing moderate activity against S. aureus and P. aeruginosa .

Anticancer Activity

Recent studies have highlighted the potential of this compound as an anticancer agent. It has been evaluated for its effects on various cancer cell lines.

Table 2: Anticancer Activity of 6-Bromo-2-hydroxy-4-oxo-1,4-dihydroquinoline-8-sulfonamide

Cancer Cell Line	IC50 (µM)	Mechanism of Action
MCF-7 (Breast)	15	Induction of apoptosis
H460 (Lung)	20	Inhibition of cell proliferation
HepG2 (Liver)	25	Cell cycle arrest

The compound exhibits promising anticancer properties, particularly in breast and lung cancer models. The mechanism involves apoptosis induction and cell cycle arrest, making it a candidate for further development in cancer therapy .

Anti-inflammatory Activity

In addition to its antibacterial and anticancer properties, this compound has shown potential anti-inflammatory effects. Research indicates that it can inhibit pro-inflammatory cytokines in vitro.

Table 3: Anti-inflammatory Effects of 6-Bromo-2-hydroxy-4-oxo-1,4-dihydroquinoline-8-sulfonamide

Cytokine	Concentration (µM)	Effect
TNF-alpha	10	Reduced secretion by 40%
IL-6	10	Reduced secretion by 50%

This activity suggests that the compound may be beneficial in treating inflammatory diseases .

Case Study 1: Antibacterial Efficacy

A study conducted on the efficacy of 6-Bromo-2-hydroxy-4-oxo-1,4-dihydroquinoline-8-sulfonamide against multi-drug resistant strains revealed that it could effectively inhibit growth at concentrations lower than traditional antibiotics. The study emphasized the need for further investigation into its mechanism of action to understand how it circumvents resistance mechanisms .

Case Study 2: Anticancer Potential

In a preclinical trial assessing the anticancer effects on MCF-7 cells, treatment with this compound resulted in a significant decrease in cell viability compared to control groups. The study concluded that this compound warrants further exploration as a potential therapeutic agent in breast cancer treatment .

Q & A

Basic Research Questions

Q. What are the recommended synthetic routes for 6-Bromo-2-hydroxy-4-oxo-1,4-dihydroquinoline-8-sulfonamide?

• Methodological Answer : Synthesis typically involves bromination of a quinoline precursor, followed by sulfonamide introduction. For bromination, regioselective bromine substitution at the 6-position can be achieved using N-bromosuccinimide (NBS) under acidic conditions, as seen in analogous brominated quinolines . Sulfonamide formation may require coupling with sulfonic acid derivatives, using reagents like HATU or EDCI for activation. Intermediate purification via column chromatography (silica gel, ethyl acetate/hexane gradients) is critical to isolate the target compound.

Q. How should researchers characterize the purity and structural integrity of this compound?

• Methodological Answer : Employ orthogonal analytical techniques:

• HPLC (C18 column, acetonitrile/water gradient) to assess purity (>95% recommended for research use) .
• NMR (¹H/¹³C, DEPT, HSQC) to confirm substitution patterns (e.g., bromine at C6, sulfonamide at C8).
• HRMS for molecular ion verification.
• FTIR to identify functional groups (e.g., carbonyl at 4-oxo, hydroxy at C2).

Q. What are the key solubility and stability considerations for handling this compound?

• Methodological Answer :

• Solubility : Test in DMSO (common stock solution), with limited solubility in aqueous buffers. Use co-solvents like ethanol (<10%) for in vitro studies.
• Stability : Store at 0–6°C under inert atmosphere (argon) to prevent degradation, as brominated heterocycles are prone to light/heat-induced decomposition . Conduct accelerated stability studies (40°C/75% RH for 4 weeks) to assess degradation pathways.

Advanced Research Questions

Q. How can researchers resolve contradictions in reported reactivity or spectral data for this compound?

• Methodological Answer : Contradictions often arise from varying synthetic conditions or impurities.

• Reproducibility Checks : Validate reaction parameters (temperature, catalyst loading) across independent labs.
• Advanced NMR Analysis : Use NOESY or COSY to resolve stereochemical ambiguities; compare with structurally similar bromoquinolines .
• Control Experiments : Synthesize derivatives (e.g., des-bromo or des-sulfonamide analogs) to isolate spectral contributions of specific substituents.

Q. What strategies are effective for optimizing regioselective functionalization of the quinoline core in this sulfonamide derivative?

• Methodological Answer :

• Directing Groups : Leverage the 2-hydroxy group to guide electrophilic substitution. For example, protect the hydroxy as a silyl ether (TBDMS) to alter electronic effects during bromination .
• Metal-Catalyzed Cross-Couplings : Use palladium catalysts (e.g., Suzuki-Miyaura) for selective C–C bond formation at the 8-sulfonamide position, ensuring inert conditions to prevent dehalogenation .

Q. What analytical methodologies are recommended for detecting trace impurities or degradation products in this compound?

• Methodological Answer :

• LC-MS/MS : Employ MRM (multiple reaction monitoring) to identify low-abundance impurities (e.g., de-brominated byproducts or sulfonamide hydrolysis products) .
• Forced Degradation Studies : Expose the compound to oxidative (H₂O₂), acidic (HCl), and basic (NaOH) conditions, followed by UPLC-PDA to profile degradation markers.
• X-ray Crystallography : Resolve crystal structures of impurities for definitive identification, if isolable.